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(R)-IJNJ-40418677 is a potent, orally bioavailable small molecule that acts as a y-secretase
modulator (GSM). It has been investigated for its therapeutic potential in Alzheimer's disease
due to its selective ability to reduce the production of the amyloid-beta 42 (AB42) peptide, a key
pathological hallmark of the disease. This technical guide provides a comprehensive overview
of the chemical structure, mechanism of action, and key experimental data related to (R)-JNJ-
40418677 for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

(R)-JNJ-40418677, with the IUPAC name (2S)-2-[3,5-bis[4-(trifluoromethyl)phenyl]phenyl]-4-
methylpentanoic acid, is a non-steroidal anti-inflammatory drug (NSAID)-derived molecule.[1][2]
Its chemical properties are summarized in the table below.
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Identifier Value

(2S)-2-[3,5-bis[4-
IUPAC Name (trifluoromethyl)phenyl]phenyl]-4-

methylpentanoic acid[2]

Molecular Formula C26H22F602[2]

CAS Number 1146594-87-7[2]

Molecular Weight 480.4 g/mol [2]

SMILES CC(C)C--INVALID-LINK--C(0)=0][3]

Mechanism of Action: Modulation of y-Secretase

(R)-IJNJ-40418677 functions as a y-secretase modulator, distinguishing it from y-secretase
inhibitors (GSIs).[1] Instead of blocking the enzymatic activity of y-secretase, which can lead to
mechanism-based toxicities due to the inhibition of other essential substrates like Notch, GSMs
allosterically modulate the enzyme's activity.[1][4] This modulation results in a shift in the
cleavage site of the amyloid precursor protein (APP), leading to a selective decrease in the
production of the highly amyloidogenic A342 peptide and a concomitant increase in the
production of shorter, less aggregation-prone AB peptides, such as AB38.[1][3]

The primary target of (R)-JNJ-40418677 is the y-secretase complex, a multi-protein enzyme
responsible for the final cleavage of APP to generate AP peptides. The selectivity of (R)-JNJ-
40418677 for modulating AB42 production without significantly affecting the processing of other
y-secretase substrates like Notch contributes to its favorable preclinical safety profile.[4]

Signaling Pathway: Amyloid Precursor Protein
(APP) Processing

The processing of APP is a critical pathway in the pathogenesis of Alzheimer's disease. It can
proceed through two main pathways: the non-amyloidogenic pathway and the amyloidogenic
pathway. (R)-JNJ-40418677 specifically intervenes in the amyloidogenic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3087138/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3087138/
https://pubchem.ncbi.nlm.nih.gov/compound/jnj-40418677
https://www.medchemexpress.com/jnj-40418677.html
https://pubmed.ncbi.nlm.nih.gov/21232036/
https://pubmed.ncbi.nlm.nih.gov/21232036/
https://pubmed.ncbi.nlm.nih.gov/21232036/
https://www.benchchem.com/product/b15615884/docs#r-jnj-40418677-a-technical-overview-of-a-secretase-modulator
https://www.benchchem.com/product/b15615884/docs#r-jnj-40418677-a-technical-overview-of-a-secretase-modulator
https://www.benchchem.com/product/b15615884/docs#r-jnj-40418677-a-technical-overview-of-a-secretase-modulator
https://www.benchchem.com/product/b15615884/docs#r-jnj-40418677-a-technical-overview-of-a-secretase-modulator
https://www.benchchem.com/product/b15615884?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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